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Compound of Interest

Tetraphenylphosphonium
Compound Name:
tetraphenylborate

Cat. No.: B099826

An In-depth Technical Guide on Tetraphenylphosphonium Tetraphenylborate

This guide provides a comprehensive overview of the molecular formula and molecular weight
of tetraphenylphosphonium tetraphenylborate, a compound of significant interest to
researchers, scientists, and professionals in drug development.

Molecular Composition and Formula

Tetraphenylphosphonium tetraphenylborate is an ionic compound. It is formed from the
electrostatic interaction between a positively charged tetraphenylphosphonium cation and a
negatively charged tetraphenylborate anion.

» Tetraphenylphosphonium Cation: The formula for the tetraphenylphosphonium cation is
[(CeHs)aP]*. This cation consists of a central phosphorus atom bonded to four phenyl (CeHs)
groups.[1] Its chemical formula is C2aH20P*.

o Tetraphenylborate Anion: The formula for the tetraphenylborate anion is [B(CsHs)4]~. This
anion features a central boron atom bonded to four phenyl groups.[2][3] Its chemical formula
is C2aH20B~.

When these two ions combine, they form the salt tetraphenylphosphonium
tetraphenylborate. The overall molecular formula for this compound is CasHaoBP.
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Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for the molecular weight of tetraphenylphosphonium tetraphenylborate is as
follows:

Atomic weight of Carbon (C): 12.011 u

Atomic weight of Hydrogen (H): 1.008 u

Atomic weight of Boron (B): 10.81 u

Atomic weight of Phosphorus (P): 30.974 u

Molecular Weight = (48 x 12.011) + (40 x 1.008) + (1 x 10.81) + (1 x 30.974) = 576.528 +
40.32 + 10.81 + 30.974 = 658.632 g/mol

Data Summary

For ease of reference, the quantitative data for tetraphenylphosphonium tetraphenylborate
and its constituent ions are summarized in the table below.

Component Molecular Formula Molecular Weight ( g/mol )

Tetraphenylphosphonium

i C24H20P* 339.38
(cation)
Tetraphenylborate (anion) C24H20B~ 319.25
Tetraphenylphosphonium
pheny’p P CasH40BP 658.63

Tetraphenylborate

Formation of Tetraphenylphosphonium
Tetraphenylborate

The formation of this salt can be visualized as the combination of its constituent ions.
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Formation of Tetraphenylphosphonium Tetraphenylborate
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lonic assembly of the target compound.

Experimental Protocols

Detailed experimental protocols for the synthesis of related salts can be found in the literature.
For instance, sodium tetraphenylborate is synthesized by reacting sodium tetrafluoroborate
with phenylmagnesium bromide.[2] The synthesis of tetraphenylphosphonium salts often
involves the quaternization of triphenylphosphine.[4] The formation of
tetraphenylphosphonium tetraphenylborate itself is typically achieved through a salt
metathesis reaction, where a solution containing the tetraphenylphosphonium cation (e.g., from
tetraphenylphosphonium chloride) is mixed with a solution containing the tetraphenylborate
anion (e.g., from sodium tetraphenylborate). The resulting precipitate of
tetraphenylphosphonium tetraphenylborate can then be isolated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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